Cas no 112499-49-7 (1H-benzo[b][1,8]naphthyridin-2-one)

• Product Name: 1H-benzo[b][1,8]naphthyridin-2-one
• CAS No: 112499-49-7
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 2608919
• PubChem ID: 5355541
• Update Time: 2025-04-21

1H-benzo[b][1,8]naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-benzo[b][1,8]naphthyridin-2-one
• Benzo[b][1,8]naphthyridin-2(1H)-one
• MMQLBTDCVNCJBE-UHFFFAOYSA-N
• NSC39456
• 112499-49-7
• NSC-39456
• SCHEMBL928636
• Benzo[b][1,8]napthyridin-2(1H)-one
• DTXSID60417978

• Inchi： 1S/C12H8N2O/c15-11-6-5-9-7-8-3-1-2-4-10(8)13-12(9)14-11/h1-7H,(H,13,14,15)
• InChI Key： MMQLBTDCVNCJBE-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CC3C=CC=CC=3N=C2N1

Computed Properties

• Exact Mass: 196.063662883Da
• Monoisotopic Mass: 196.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų